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Compound of Interest

Compound Name: 4-Isopropylthioxanthone

Cat. No.: B127815

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Isopropylthioxanthone (ITX) is a highly efficient Type Il photoinitiator used for
initiating free radical polymerization upon exposure to visible light.[1] It is particularly effective
when used in conjunction with a co-initiator, typically a tertiary amine such as Ethyl-4-
(dimethylamino)benzoate (EDB), which acts as a hydrogen donor.[2] This system is versatile
and has found applications in various fields, including the formulation of UV-curable coatings,
adhesives, inks,[1] dental resins,[3] 3D printing,[4] and advanced drug delivery systems.[5] ITX-
based systems offer the significant advantage of utilizing lower-energy visible light, which can
be beneficial for sensitive substrates and biological applications.

Mechanism of Action

ITX functions as a Type Il photoinitiator. Upon absorption of light, ITX is promoted to an excited
singlet state, followed by intersystem crossing to a more stable triplet state.[6] The excited
triplet ITX then abstracts a hydrogen atom from a co-initiator (e.g., an amine), generating a
ketyl radical and an amine-derived radical. The amine-derived radical is typically the primary
species that initiates the polymerization of monomers.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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